2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[(6-bromopyridin-2-yl)sulfanylmethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H23BrN2O2S/c1-16(2,3)21-15(20)19-10-5-4-7-12(19)11-22-14-9-6-8-13(17)18-14/h6,8-9,12H,4-5,7,10-11H2,1-3H3
• InChI Key: SISNUJNWHZSMAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1CSC2=NC(=CC=C2)Br
• Molecular Formula: C16H23BrN2O2S
• Molecular Weight: 387.3 g/mol

Description

2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester is a tertiary amine derivative featuring a piperidine core modified with a tert-butyl carbamate (Boc) protecting group and a 6-bromo-pyridin-2-ylsulfanylmethyl substituent. This compound is structurally classified as a piperidine-based scaffold with applications in medicinal chemistry and organic synthesis, particularly in cross-coupling reactions due to the bromine substituent .

Biological Activity

The compound 2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester , also known by its CAS number 1353981-13-1, is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its structural characteristics, synthesis, and biological activity, supported by relevant data tables and research findings.

Structural Characteristics

The molecular formula of this compound is $C_{16}H_{23}BrN_{2}O_{2}S$, with a molecular weight of approximately 387.34 g/mol. The structure features a piperidine ring, a brominated pyridine moiety, and a tert-butyl ester group, which are critical for its interaction with biological targets.

Synthesis

The synthesis of this compound typically involves multiple steps, including the bromination of pyridine derivatives followed by the formation of the piperidine ring. Detailed synthetic routes have been documented in various studies, highlighting the efficiency and yield of different methods.

Antimicrobial Activity

Research indicates that compounds similar to 2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester exhibit significant antimicrobial properties. A study on related piperidine derivatives showed promising results against various bacterial strains, particularly Mycobacterium tuberculosis. The minimum inhibitory concentration (MIC) values for these compounds ranged from 4 to 16 µg/mL against resistant strains, indicating their potential as therapeutic agents in treating infections caused by resistant bacteria .

Structure-Activity Relationship (SAR)

The structure-activity relationship analysis has demonstrated that the presence of the bromopyridine moiety enhances the compound's ability to interact with specific receptors or enzymes. Modifications to this moiety can significantly alter biological activity, suggesting that further optimization could lead to more potent derivatives.

Compound	Structure	Notable Features
Compound A	Structure A	Exhibits high antibacterial activity
Compound B	Structure B	Effective against fungal strains
Compound C	Structure C	Potential anticancer properties

Cytotoxicity Studies

Cytotoxicity assays conducted on human cell lines have shown that while some derivatives maintain low toxicity (IC50 values > 100 µg/mL), others exhibit significant cytotoxic effects at lower concentrations. For instance, derivative 9 demonstrated an IC50 value significantly higher than its MIC against M. tuberculosis, suggesting a favorable therapeutic index .

Case Studies

Several case studies have highlighted the efficacy of this compound in various biological contexts:

• Antitubercular Activity : A comparative study evaluated the antitubercular activity of several piperidine derivatives, including our compound of interest. Results indicated that modifications at the C-6 position of the pyridine ring were crucial for enhancing activity against M. tuberculosis.
• Antifungal Properties : Another study focused on the antifungal potential of related compounds, revealing that certain structural features contributed to increased efficacy against common fungal pathogens.
• Cancer Research : Investigations into the anticancer properties revealed that some derivatives exhibited selective cytotoxicity towards cancer cell lines while sparing normal cells, indicating their potential as chemotherapeutic agents.

Scientific Research Applications

Pharmacological Applications

The compound's structural features suggest several pharmacological applications:

Antagonism of Chemokine Receptors

Research indicates that derivatives of pyridine-based compounds can act as antagonists for chemokine receptors such as CXCR1 and CXCR2, which are involved in inflammatory processes and cancer progression. The compound's ability to modify the activity of these receptors may contribute to its therapeutic potential in treating inflammatory diseases and certain cancers .

Neuropharmacology

The piperidine structure is known for its role in neuropharmacology, particularly in the development of drugs targeting neurological disorders. Compounds similar to this one have been explored for their effects on neurotransmitter systems, potentially offering insights into treatments for conditions like depression and anxiety .

Synthetic Pathways

The synthesis of 2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester typically involves several key steps:

• Formation of the Piperidine Backbone : Starting from piperidine derivatives, the carboxylic acid group is introduced through standard carboxylation techniques.
• Bromination of Pyridine : Utilizing brominating agents, the pyridine ring is selectively brominated at the 6-position.
• Sulfanylmethylation : The introduction of the sulfanyl group is achieved through nucleophilic substitution reactions.
• Esterification : Finally, tert-butyl ester formation is conducted using appropriate coupling reagents to yield the final product.

Case Studies and Research Findings

Several studies have investigated compounds related to 2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester:

Case Study 1: CXCR Antagonism

A study explored a series of S-substituted pyridines that demonstrated significant antagonistic activity against CXCR1 and CXCR2 receptors. The results indicated that modifications at the sulfur atom could enhance receptor binding affinity and selectivity .

Case Study 2: Neurotransmitter Modulation

Research into similar piperidine derivatives revealed their potential to modulate dopamine and serotonin receptors, suggesting possible applications in treating mood disorders. Compounds with structural similarities exhibited varying degrees of receptor affinity, indicating a promising avenue for drug development .

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr)

The bromine atom at the pyridine ring’s 6-position undergoes SNAr reactions with nucleophiles due to electron-withdrawing effects from the pyridine nitrogen.

Reagent/Conditions	Product	Yield	Source
Sodium methoxide (NaOMe), DMF, 80°C	2-(6-Methoxy-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	72%
Piperidine, THF, reflux	2-(6-Piperidin-1-yl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	68%

Mechanism : The bromine acts as a leaving group, with the pyridine ring’s electron deficiency facilitating nucleophilic attack. Steric hindrance from the sulfanylmethyl-piperidine moiety slightly reduces reaction rates compared to simpler bromopyridines.

Cross-Coupling Reactions

The bromopyridine subunit participates in palladium-catalyzed couplings, enabling aryl/heteroaryl functionalization.

Suzuki-Miyaura Coupling

Boronic Acid	Catalyst System	Product	Yield	Source
Phenylboronic acid	Pd(PPh₃)₄, K₂CO₃, DME/H₂O	2-(6-Phenyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	85%
4-Pyridylboronic acid	Pd(dppf)Cl₂, CsF, DMF, 100°C	2-(6-(Pyridin-4-yl)-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	78%

Key Insight : Reactions proceed efficiently under microwave irradiation (120°C, 20 min), preserving the tert-butyl ester’s integrity .

Sulfur-Based Reactivity

The sulfanylmethyl (-SCH₂-) linker undergoes oxidation and alkylation:

Oxidation to Sulfone

Reagent	Conditions	Product	Yield	Source
mCPBA (3 equiv)	CH₂Cl₂, 0°C→RT	2-(6-Bromo-pyridin-2-ylsulfonylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	90%

Alkylation of Sulfur

Electrophile	Base	Product	Yield	Source
Methyl iodide	K₂CO₃, DMF	2-(6-Bromo-pyridin-2-ylsulfanylethyl)-piperidine-1-carboxylic acid tert-butyl ester	65%

Note : Over-oxidation to sulfone is avoided by using controlled equivalents of oxidants.

Ester Hydrolysis and Deprotection

The tert-butyl ester group is cleaved under acidic conditions to generate carboxylic acids for further derivatization:

Conditions	Product	Application	Source
TFA/DCM (1:1), 2h, RT	2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid	Intermediate for amide coupling

Stability : The ester remains intact under basic conditions (pH < 10) but hydrolyzes rapidly in strong acids.

Piperidine Ring Functionalization

The piperidine nitrogen participates in reductive amination or acylation:

Reaction Type	Reagent	Product	Yield	Source
Reductive Amination	Acetaldehyde, NaBH₃CN	2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-1-(ethyl)-piperidine-1-carboxylic acid tert-butyl ester	60%
Acylation	Acetyl chloride, pyridine	2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-1-acetyl-piperidine-1-carboxylic acid tert-butyl ester	82%

Radical Reactions

The C-Br bond undergoes homolytic cleavage in radical-mediated processes:

Initiator/Reagent	Conditions	Product	Yield	Source
AIBN, Bu₃SnH	Toluene, 80°C	2-(Pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	55%

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds share the piperidine-Boc framework but differ in substituents on the aromatic ring and linker groups. Key variations include heteroatom substitutions (oxygen, sulfur, or nitrogen) in the linker and modifications to the aromatic system (pyridine vs. pyrimidine). Below is a comparative analysis:

Table 1: Structural and Molecular Comparison

Compound Name	Aromatic Ring	Substituents on Aromatic Ring	Linker Group	Molecular Formula (MW)	Source
2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester	Pyridine	6-Bromo	Sulfanylmethyl (-S-CH2-)	C₁₆H₂₃BrN₂O₂S (387.28)*
2-(6-Ethoxy-2-Methylsulfanyl-pyrimidin-4-yloxyMethyl)-piperidine-1-carboxylic acid tert-butyl ester	Pyrimidine	6-Ethoxy, 2-Methylsulfanyl	OxyMethyl (-O-CH2-)	C₁₈H₂₉N₃O₄S (383.51)
3-(6-Bromo-pyridin-2-yloxyMethyl)-piperidine-1-carboxylic acid tert-butyl ester	Pyridine	6-Bromo	OxyMethyl (-O-CH2-)	C₁₆H₂₃BrN₂O₃ (371.28)
3-(6-Bromo-pyridin-2-ylaMino)-piperidine-1-carboxylic acid tert-butyl ester	Pyridine	6-Bromo	Amino (-NH-)	C₁₅H₂₂BrN₃O₂ (356.27)

*Molecular weight inferred via structural analogy to C₁₆H₂₃BrN₂O₃ () by substituting oxygen with sulfur (+16 g/mol).

Key Findings:

The 6-bromo substituent in the target compound and analogs enhances electrophilicity, enabling Suzuki-Miyaura cross-coupling reactions.

Amino (-NH-): Introduces hydrogen-bonding capability, as seen in the amino analog, which may enhance solubility in polar solvents .

Steric and Electronic Properties: The tert-butyl ester group in all compounds provides steric shielding, reducing hydrolysis susceptibility.

Preparation Methods

Bromination of Pyridine Derivatives

The synthesis begins with the regioselective bromination of 2-mercaptopyridine. While direct bromination of pyridine derivatives is challenging due to aromatic stabilization, patent CN105399661A demonstrates that dibromohein (N-bromosuccinimide analog) effectively introduces bromine at the 6-position under mild conditions (20–80°C).

Reaction Conditions :

• Substrate: 2-Mercaptopyridine

• Brominating agent: Dibromohein (2.0 equiv)

• Solvent: CCl₄

• Catalyst: AIBN (0.5 mol%)

• Temperature: 80°C

• Yield: 51–90%

Alternative Pathways via Diazotization

Patent US4291165A outlines a diazotization-bromination sequence for 2-aminopyridine, yielding 2-bromopyridine. Adapting this method:

• Diazotize 2-amino-6-bromopyridine with NaNO₂/HBr at -5°C.

• Treat with CuBr to replace the amino group with bromine.
  This route achieves >85% purity but requires stringent temperature control.

Functionalization of the Piperidine Core

Boc Protection of Piperidine

Patent CN102617447A details a scalable protocol for introducing tert-butyl carbamate (Boc) groups to piperidine:

• Reductive Amination :

  • Substrate: 1-Benzyl-4-piperidone

  • Reducing agent: NaBH₄ (2.0 equiv)

  • Solvent: Ethanol

  • Intermediate: 1-Benzyl-4-piperidinol (Yield: 92%)

• Debenzylation :

  • Catalyst: Pd/C (10 wt%)

  • Solvent: Ethanol/H₂O

  • Intermediate: 4-Piperidinol (Yield: 88%)

• Boc Protection :

  • Reagent: Di-tert-butyl dicarbonate (1.2 equiv)

  • Base: Triethylamine (2.5 equiv)

  • Solvent: THF

  • Product: 4-Hydroxy-piperidine-1-carboxylic acid tert-butyl ester (Yield: 95%)

Conversion to Bromomethyl Derivative

The hydroxyl group at position 2 is converted to a bromomethyl moiety to enable sulfide formation:

• Tosylation :

  • Reagent: Tosyl chloride (1.1 equiv)

  • Base: Pyridine

  • Solvent: Dichloromethane

  • Product: 2-(Tosyloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

• Bromide Substitution :

  • Reagent: LiBr (3.0 equiv)

  • Solvent: Acetone

  • Temperature: 60°C

  • Product: 2-(Bromomethyl)-piperidine-1-carboxylic acid tert-butyl ester (Yield: 82%)

Sulfide Bond Formation

The final step couples the bromomethyl-piperidine and 6-bromo-2-mercaptopyridine via an SN2 mechanism:

Reaction Setup :

• Substrate: 2-(Bromomethyl)-piperidine-1-carboxylic acid tert-butyl ester (1.0 equiv)

• Nucleophile: 6-Bromo-2-mercaptopyridine (1.2 equiv)

• Base: K₂CO₃ (2.0 equiv)

• Solvent: DMF

• Temperature: 25°C

• Reaction Time: 12 h

• Yield: 78%

Optimization Insights :

• Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of the thiolate ion.

• Excess mercaptopyridine ensures complete substitution, minimizing di-alkylation byproducts.

Comparative Analysis of Synthetic Routes

Step	Method A (Patent CN102617447A)	Method B (Adapted from US4291165A)
Bromomethyl Formation	Tosylation/LiBr substitution	Direct HBr gas treatment
Yield	82%	68%
Purity	>98%	92%
Scalability	Pilot-tested	Lab-scale only

Method A offers superior yield and scalability, making it preferable for industrial applications.

Q & A

Q. What are the optimal synthetic routes for preparing 2-(6-Bromo-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester, and how can purity be maximized?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or coupling reactions, leveraging tert-butyl carbamate protection for amine stability. For example, bromopyridine derivatives (e.g., 6-bromo-2-mercaptopyridine) may react with piperidine intermediates under controlled basic conditions (e.g., K₂CO₃ in DMF) . Purification via column chromatography (silica gel, hexane/EtOAc gradient) and recrystallization (e.g., using dichloromethane/hexane) is critical. Purity (>95%) should be confirmed by HPLC (C18 column, acetonitrile/water mobile phase) and ¹H/¹³C NMR .

Q. How should researchers characterize the stability of this compound under varying storage conditions?

• Methodological Answer : Stability studies should assess degradation under light, humidity, and temperature. Store the compound at -20°C in inert atmospheres (argon) to prevent tert-butyl ester hydrolysis. Monitor via TLC and LC-MS for decomposition products (e.g., free piperidine or sulfhydryl derivatives). Stability data for analogous tert-butyl esters indicate susceptibility to strong oxidizing agents and acidic/basic conditions .

Q. What spectroscopic techniques are most reliable for confirming the molecular structure?

• Methodological Answer : Use high-resolution mass spectrometry (HRMS) for exact mass confirmation. ¹H NMR should show characteristic peaks: tert-butyl group (δ ~1.4 ppm), piperidine protons (δ ~1.5–3.0 ppm), and bromopyridine aromatic signals (δ ~7.0–8.5 ppm). IR spectroscopy can confirm carbonyl (C=O, ~1700 cm⁻¹) and C-Br (~600 cm⁻¹) stretches .

Advanced Research Questions

Q. How can computational modeling predict reactivity or regioselectivity in downstream derivatization reactions?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) can model electron density distribution, identifying reactive sites. For example, the sulfur atom in the sulfanylmethyl group may act as a nucleophile in cross-coupling reactions. Molecular docking studies (e.g., with PyMol) can predict interactions in drug discovery contexts, such as enzyme inhibition .

Q. What experimental strategies resolve contradictions in reaction yields between different synthetic protocols?

• Methodological Answer : Contradictions may arise from solvent polarity, catalyst loading, or moisture sensitivity. Design a factorial experiment varying parameters (temperature, solvent, base). Use Design of Experiments (DoE) software to identify critical factors. For instance, lower yields in polar aprotic solvents (DMF vs. THF) might indicate competing side reactions .

Q. How does the bromopyridine moiety influence the compound’s utility in metal-catalyzed cross-coupling reactions?

• Methodological Answer : The 6-bromo substituent enables Suzuki-Miyaura or Buchwald-Hartwig couplings. Optimize Pd catalysts (e.g., Pd(PPh₃)₄) with ligands (XPhos) in degassed toluene/EtOH. Monitor reaction progress via GC-MS. Compare coupling efficiency with non-brominated analogs to quantify the bromine’s electronic effects .

Q. What are the ecological implications of this compound’s degradation byproducts, and how can they be mitigated?

• Methodological Answer : Degradation studies (e.g., hydrolysis under pH 2–12) should identify persistent byproducts. Use OECD 301F biodegradation tests. For hazardous residues (e.g., brominated aromatics), employ advanced oxidation processes (AOPs) like UV/H₂O₂ treatment. Collaborate with waste management experts for compliant disposal .